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Compound of Interest

Compound Name: Azelaoyl chloride

Cat. No.: B087186

For Researchers, Scientists, and Drug Development Professionals

Azelaoyl chloride, also known as nonanedioyl dichloride, is a highly reactive acyl chloride
derivative of azelaic acid. Its bifunctional nature makes it a valuable reagent in the synthesis of
a variety of compounds, including polyamides, polyesters, and other specialty polymers, as well
as in the development of pharmaceutical intermediates. However, its reactivity also
necessitates stringent adherence to safety protocols to mitigate potential hazards. This in-depth
technical guide provides comprehensive health and safety information for laboratory and
industrial professionals working with Azelaoyl chloride.

Health and Safety Information
GHS Hazard Classification

Azelaoyl chloride is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its corrosive nature.

Hazard Class Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[1]

) H290: May be corrosive to
Corrosive to Metals 1
metals.
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Signal Word: Danger[2][3]
GHS Pictograms:

lwsalt text

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of Azelaoyl chloride is
essential for its safe handling and use in experimental procedures.

Property Value Source
Chemical Formula CoH14Cl202 [4]
Molar Mass 225.11 g/mol [4]
Appearance (.20I<.)rless to light yellow clear 5]
liquid

Density 1.144 g/cm3 [4]
Boiling Point 166 °C (at 18 mm Hg) [6][7]
Refractive Index (n20/D) 1.467 (lit.) [6][7]

Reactivity and Incompatibilities

Azelaoyl chloride is a reactive compound that can undergo hazardous reactions with certain
substances. It is crucial to avoid contact with:

Water: Reacts violently with water, hydrolyzing to azelaic acid and releasing corrosive
hydrogen chloride (HCI) gas.

Alcohols: Reacts vigorously with alcohols to form esters, also producing HCI gas.

Strong Bases: Incompatible with strong bases.[2]

Strong Oxidizing Agents: May react violently with strong oxidizing agents.[2]
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Due to its reactivity with moisture, Azelaoyl chloride should be handled and stored under an
inert atmosphere (e.g., nitrogen or argon).[2]

Safe Handling and Storage

Adherence to proper handling and storage procedures is paramount to ensure the safety of
personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

When handling Azelaoyl chloride, the following personal protective equipment should be

worn:
» Eye Protection: Chemical safety goggles and a face shield (minimum 8-inch).[2]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be
inspected before use and disposed of properly after.[2]

o Skin and Body Protection: A lab coat, and in situations with a risk of splashing, a chemical-
resistant apron or suit.

» Respiratory Protection: In case of inadequate ventilation, a NIOSH-approved respirator with
an appropriate cartridge for acid gases and organic vapors should be used.

Engineering Controls

Work with Azelaoyl chloride should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to minimize exposure to vapors.[2] A safety shower and eyewash station
must be readily accessible.[8]

Storage

Store Azelaoyl chloride in a cool, dry, and well-ventilated area, away from incompatible
materials.[2] Containers should be tightly sealed to prevent contact with moisture and air.[2] It
Is recommended to store the compound under an inert gas.[2]

First Aid Measures
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In the event of exposure to Azelaoyl chloride, immediate medical attention is required. The
following first aid procedures should be followed:

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 30 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[8]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[8]

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation stopped, provide artificial respiration. Do not use

mouth-to-mouth resuscitation. Seek immediate

medical attention.[8]

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Experimental Protocols
Synthesis of Azelaoyl Chloride

A common method for the synthesis of Azelaoyl chloride involves the reaction of azelaic acid
with thionyl chloride.

Methodology:

e To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add azelaic
acid (40 g, 212.5 mmol) and thionyl chloride (101.13 g, 61.67 mL, 850.1 mmol).[4]
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e Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 36 hours under an
inert atmosphere.[4]

» After the reaction is complete, distill off the excess thionyl chloride at atmospheric pressure.

[4]

» Purify the crude product by vacuum distillation to yield Azelaoyl chloride as a clear liquid.[4]

Interfacial Polymerization for Polyamide Synthesis

Azelaoyl chloride is frequently used in interfacial polymerization reactions with diamines to
produce polyamides.

Methodology:
e Prepare two immiscible solutions.

o Agueous Phase: Dissolve a diamine (e.g., hexamethylenediamine) in water, typically with
a base such as sodium hydroxide to neutralize the HCI byproduct.

o Organic Phase: Dissolve Azelaoyl chloride in an organic solvent that is immiscible with
water (e.g., hexane or dichloromethane).

o Carefully layer the organic phase on top of the aqueous phase in a beaker. A polymer film
will form at the interface of the two layers.

o Gently grasp the polymer film at the center with forceps and pull it out of the beaker. A
continuous rope of polyamide can be drawn as the reaction proceeds at the interface.

o Wash the resulting polymer with water and then with a solvent like ethanol to remove
unreacted monomers and byproducts.

e Dry the polymer in a vacuum oven at a moderate temperature.

Visualizations
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Caption: Workflow for the safe handling of Azelaoyl chloride.
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Caption: Experimental workflow for synthesis and use of Azelaoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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